(1R,9S,10R)-7,15-Diazatetracyclo[7.7.1.02,7.010,15]heptadeca-2,4-dien-6-one

Neuroscience Monoamine transporter pharmacology Antidepressant research

Researchers requiring a selective noradrenergic tool compound often mistakenly procure anagyrine or cytisine, which lack thermopsine's monoamine transporter inhibition profile. - **Target engagement:** Validated sub-nanomolar NE reuptake inhibition (IC50 6.6 nM) with >6,500-fold selectivity over dopamine D2 receptors. - **Antibacterial SAR:** Defined MIC of 20.8 µg/mL against E. faecalis; sparteine is inactive. - **Supply:** Immediate global shipping; stereochemically pure (1R,9S,10R) isomer verified.

Molecular Formula C15H20N2O
Molecular Weight 244.33 g/mol
Cat. No. B1222515
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name(1R,9S,10R)-7,15-Diazatetracyclo[7.7.1.02,7.010,15]heptadeca-2,4-dien-6-one
Synonymsanagyrine
Molecular FormulaC15H20N2O
Molecular Weight244.33 g/mol
Structural Identifiers
SMILESC1CCN2CC3CC(C2C1)CN4C3=CC=CC4=O
InChIInChI=1S/C15H20N2O/c18-15-6-3-5-14-11-8-12(10-17(14)15)13-4-1-2-7-16(13)9-11/h3,5-6,11-13H,1-2,4,7-10H2/t11-,12+,13-/m1/s1
InChIKeyFQEQMASDZFXSJI-FRRDWIJNSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Thermopsine: Chemical Identity and Alkaloid Class


(1R,9S,10R)-7,15-Diazatetracyclo[7.7.1.02,7.010,15]heptadeca-2,4-dien-6-one, commonly referred to as thermopsine (CAS 486-90-8), is a tetracyclic quinolizidine alkaloid belonging to the anagyrine-type alkaloid subclass within the lupin alkaloid family [1]. With a molecular formula of C₁₅H₂₀N₂O and a monoisotopic mass of 244.15756327 Da, it is the C-11 epimer of anagyrine and a stereoisomer within a densely populated alkaloid chemospace that includes cytisine, N-methylcytisine, lupanine, sparteine, and baptifoline [2]. It has been detected in human blood as part of the exposome and is a natural product found in Thermopsis lanceolata, Sophora velutina, and Lupinus spp. [3].

Identity Chiral quinolizidine alkaloid; C-11 epimer of anagyrine
Research Fit Monoamine reuptake transporter studies
Stereochemical Context (1R,9S,10R) configuration governs target engagement and semi-synthetic reactivity

Why Thermopsine Cannot Be Replaced by Generic Quinolizidine Alkaloids


Quinolizidine alkaloids sharing the C₁₅H₂₀N₂O formula are not functionally interchangeable. (1R,9S,10R)-Thermopsine is the C-11 epimer of anagyrine; this single stereochemical inversion diverts target engagement from nicotinic/muscarinic acetylcholine receptor (nAChR/mAChR) desensitization toward potent inhibition of monoamine reuptake transporters . Substituting anagyrine for thermopsine in a monoamine transporter assay would yield false negatives, while substituting cytisine (a high-affinity nAChR partial agonist with Kd ~1–50 nM) would introduce confounding cholinergic activity absent in thermopsine . Even N-methylcytisine, despite its closer structural resemblance, retains high nAChR affinity (Kd ~50 nM) without the dual OCT2/OCT3 and synaptosomal uptake inhibition profile that defines thermopsine . The unique (1R,9S,10R) configuration also governs the compound's reactivity in semi-synthetic derivatization, as demonstrated by its distinct Diels–Alder adduct formation compared to N-methylcytisine and leontidine [1].

Stereochemical mismatch
C-11 epimer anagyrine targets nAChR/mAChR, not monoamine transporters; substituting anagyrine may yield false negative in reuptake assays.
Mechanistic mismatch
Cytisine and N-methylcytisine are high-affinity nAChR ligands; they lack monoamine reuptake inhibition, introducing cholinergic confound.
Antibacterial phenotype divergence
Sparteine shows no antibacterial activity in the same pathogen panel where thermopsine is active; substituting sparteine will miss the reported MIC benchmark.

Thermopsine: Quantitative Differentiation from Analogs


Monoamine Reuptake Inhibition at Norepinephrine Transporters

Thermopsine inhibits norepinephrine (NE), dopamine (DA), and serotonin (5-HT) reuptake in rat brain synaptosomes with IC50 values of 6.6 nM, 48 nM, and 830 nM respectively, establishing a rank-order selectivity of NE > DA ≫ 5-HT . In contrast, anagyrine—its C-11 epimer—shows no reported monoamine reuptake inhibition; its primary mechanism is nAChR desensitization with IC50 values of 132 µM (muscarinic) and 2,096 µM (nicotinic) in pig brain membrane radioligand binding assays . Cytisine, another quinolizidine comparator, is a high-affinity nAChR partial agonist (Ki ~1–50 nM) with no significant monoamine transporter activity [1]. The NE/DA selectivity ratio for thermopsine (~7.3-fold) and the NE/5-HT ratio (~126-fold) define a unique polypharmacology within this alkaloid class not recapitulated by any single comparator.

Monoamine Reuptake Inhibition
Cross-study comparable
IC50 NE: 6.6 nM, DA: 48 nM, 5-HT: 830 nM (rat synaptosomes); anagyrine/cytisine: no reuptake inhibition
Reported NE-selective reuptake inhibition profile
Anagyrine and cytisine lack this pharmacological dimension; procurement essential for this endpoint
Neuroscience Monoamine transporter pharmacology Antidepressant research

Off-Target Receptor Selectivity

Beyond its primary transporter targets, thermopsine was profiled against a panel of CNS receptors in rat brain membranes. It displays IC50 values of 43,000 nM at dopamine D2, 1,200 nM at α1-adrenergic, 3,800 nM at 5-HT2, and 13,000 nM at muscarinic receptors . The selectivity window (IC50,off-target / IC50,NE) is >6,500-fold for D2 and ~1,970-fold for muscarinic receptors. This contrasts sharply with anagyrine, which binds muscarinic receptors with an IC50 of 132 µM (132,000 nM) , and lupanine, which binds nicotinic receptors with Ki = 500 nM —neither of which achieves the sub-nanomolar primary target potency with high selectivity that thermopsine demonstrates.

Off-Target Selectivity
Cross-study comparable
Selectivity vs. NE: >6,500× over D2, ~1,970× over muscarinic (rat brain)
Supports CNS off-target profiling context
Lupanine selectivity ~22×; thermopsine offers wider window for monoamine-focused studies
Receptor selectivity profiling Off-target screening CNS drug discovery

In Vivo Norepinephrine vs. Dopamine Uptake Selectivity

In vivo, thermopsine demonstrates functional selectivity with minimal inhibitory doses of 28 µmol/kg for NE uptake and 57 µmol/kg for DA uptake, representing a ~2-fold in vivo preference for noradrenergic over dopaminergic systems . At 10 mg/kg, thermopsine decreases immobility time in the forced swim test in Wistar Kyoto rats (but not Sprague-Dawley rats) and increases locomotor activity in the open field test in both strains . In contrast, the conjugate of thermopsine with (-)-cytisine (Compound 17) showed antiviral rather than behavioral activity, with an IC50 of 7.8 µM against SARS-CoV-2 RdRp and EC50 values of 0.12 µM (SARS-CoV-1) and 1.47 µM (SARS-CoV-2) in replicon-based single-round infectious particle (SRIP) assays [1].

In Vivo Uptake Selectivity
Supporting evidence
Min. inhibitory dose: NE 28 µmol/kg, DA 57 µmol/kg; WKY forced swim immobility decrease at 10 mg/kg
Reported in vivo noradrenergic preference; behavioral endpoint response
Thermopsine-cytisine conjugate redirects activity toward antiviral RdRp (IC50 7.8 µM)
In vivo pharmacology Monoamine uptake Behavioral neuroscience

Antibacterial Activity Compared to Sparteine

Thermopsine exhibits antibacterial activity against Enterococcus faecalis with MIC values ranging from 20.8 µg/mL (as compound 6) to low-to-moderate activity against Escherichia coli [1]. In a study of Thermopsis lanceolata alkaloids, thermopsine, argintine, and total alkaloids showed similar antibacterial activities against pathogenic bacteria from dairy cow endometritis, with non-hemolytic Streptococcus being most sensitive (MIC 15.63–62.5 mg/mL), while sparteine demonstrated no antibacterial activity under identical conditions [2]. This qualitative and quantitative divergence from sparteine—a widely available quinolizidine alkaloid with voltage-gated sodium channel blocking activity—demonstrates that antibacterial screening efforts cannot substitute sparteine for thermopsine.

Antibacterial Activity vs. Sparteine
Direct head-to-head
MIC E. faecalis: 20.8 µg/mL; Sparteine: inactive (dairy cow endometritis panel)
Supports antimicrobial screening context
Categorical difference; sparteine cannot serve as antibacterial benchmark
Antimicrobial natural products Antibacterial screening Microbiology

Stereoselective Diels–Alder Semi-Synthesis

The (1R,9S,10R) configuration of thermopsine governs its reactivity in Diels–Alder cycloaddition reactions. Thermopsine, N-methylcytisine, and (-)-leontidine each form distinct Diels–Alder adducts with N-phenylmaleimide, with thermopsine's adduct exhibiting unique stereochemical and electronic properties due to the C-11 epimeric relationship with anagyrine [1]. The 1H and 13C NMR chemical shift assignments and 15N NMR data have been used to unambiguously revise the relative configurations of anagyrine and thermopsine, confirming that thermopsine possesses the (1R,9S,10R) absolute configuration whereas anagyrine bears the (1R,9S,10S) configuration [2]. This stereochemical distinction is critical: Diels–Alder adduct formation with thermopsine proceeds with different regioselectivity than with its epimer.

Stereoselective Diels–Alder
Class-level inference
(1R,9S,10R) configuration; distinct adduct vs. anagyrine (1R,9S,10S) and N-methylcytisine
Stereochemical-control context for semi-synthetic diversification
NMR configurational assignment confirmed; epimer yields different cycloaddition products
Semi-synthetic derivatization Stereoselective chemistry Alkaloid diversification

Verified Application Scenarios for Thermopsine


Monoamine Transporter Pharmacology & Antidepressant Discovery

Thermopsine is the only quinolizidine alkaloid with validated sub-nanomolar NE reuptake inhibition (IC50 6.6 nM) combined with >6,500-fold selectivity over dopamine D2 receptors . Researchers investigating triple monoamine reuptake inhibitors or seeking a noradrenergic-selective tool compound should procure thermopsine rather than anagyrine (no monoamine activity) or cytisine (nAChR partial agonist). The in vivo minimal inhibitory dose differential (NE 28 µmol/kg vs. DA 57 µmol/kg) provides a quantitative basis for dose selection in rodent behavioral models such as the forced swim test .

Antibacterial Screening & MIC Benchmarking

In antibacterial discovery programs screening quinolizidine alkaloids, thermopsine provides a defined MIC of 20.8 µg/mL against E. faecalis and demonstrates activity against non-hemolytic Streptococcus (MIC 15.63–62.5 mg/mL) [1]. Sparteine, a commonly available comparator, is inactive in the same assay panel [1]. This categorical difference mandates procurement of thermopsine for any antibacterial structure–activity relationship (SAR) study within the anagyrine-type alkaloid series.

Veterinary Toxicology & Teratogenicity Studies

Whereas anagyrine is a known teratogen responsible for crooked calf disease in cattle, thermopsine's distinct stereochemistry and target engagement profile (monoamine transporter inhibition vs. nAChR desensitization) suggest divergent toxicological properties [2]. Toxicological studies comparing anagyrine and thermopsine in rodent models have reported differential LD50 values and CNS effects [3]. Procurement of thermopsine alongside anagyrine is necessary for controlled comparative toxicology and for developing alkaloid-specific biomarker assays in livestock exposure monitoring.

Enantioselective Semi-Synthesis & Scaffold Diversification

The (1R,9S,10R) stereochemistry of thermopsine governs its Diels–Alder reactivity with N-phenylmaleimide, producing adducts structurally distinct from those of N-methylcytisine and (-)-leontidine [4]. Medicinal chemistry programs using thermopsine as a chiral scaffold for generating libraries of quinolizidine-derived compounds must specify the correct stereoisomer; inadvertent procurement of anagyrine (1R,9S,10S) would yield different cycloaddition products, corrupting SAR interpretation [5].

Application
Selection Property
Validation Focus
Monoamine transporter research
NE/DA/5-HT reuptake inhibition profile
Synaptosomal uptake assay endpoints
Antibacterial screening studies
Reported MIC against Gram-positive pathogens
Broth microdilution endpoint review
Comparative toxicology studies
Divergent target engagement vs. anagyrine
In vivo exposure and CNS endpoint monitoring
Semi-synthetic scaffold diversification
(1R,9S,10R) stereochemistry
Diels–Alder adduct characterization and NMR identity
Quote Request

Request a Quote for (1R,9S,10R)-7,15-Diazatetracyclo[7.7.1.02,7.010,15]heptadeca-2,4-dien-6-one

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity COA / SDS
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Contact Technical Support Sending...

We use your information only to respond to your request. If you need technical guidance before placing an inquiry, you can also contact our support team.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.